2-[(2-furylmethyl)amino]-5-isopentyl-6-methyl-4(3H)-pyrimidinone

Specification

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: 2-(furan-2-ylmethylamino)-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C15H21N3O2/c1-10(2)6-7-13-11(3)17-15(18-14(13)19)16-9-12-5-4-8-20-12/h4-5,8,10H,6-7,9H2,1-3H3,(H2,16,17,18,19)
• Standard InChI Key: PVHFEIAWVCOTFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)NCC2=CC=CO2)CCC(C)C

Introduction

2-[(2-furylmethyl)amino]-5-isopentyl-6-methyl-4(3H)-pyrimidinone is a complex organic compound belonging to the class of pyrimidinones. Pyrimidinones are characterized by a six-membered ring containing nitrogen atoms, and they are known for their potential biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Key Features:

• Chemical Structure: This compound features a pyrimidine ring substituted with various functional groups, including a furylmethylamino group, an isopentyl group, and a methyl group.

• Synthesis: The synthesis typically involves multi-step organic reactions requiring controlled conditions such as temperature and inert atmosphere to ensure high yield and purity.

Chemical Reactivity

The compound participates in various chemical reactions due to its functional groups. Monitoring techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are used to assess reaction progress and purity.

Synthesis Methods

The synthesis of 2-[(2-furylmethyl)amino]-5-isopentyl-6-methyl-4(3H)-pyrimidinone involves multi-step organic reactions. These methods typically require:

• Controlled Temperature: To optimize reaction conditions.

• Inert Atmosphere: To prevent oxidation or other unwanted reactions.

• Purification Steps: Such as recrystallization or chromatography to achieve high purity.

Potential Applications

Pyrimidinone derivatives, including 2-[(2-furylmethyl)amino]-5-isopentyl-6-methyl-4(3H)-pyrimidinone, have potential applications in medicinal chemistry due to their biological activities:

• Anti-inflammatory: May exhibit anti-inflammatory effects.

• Analgesic: Could act as analgesics.

• Antitumor: May have antitumor properties.

Characterization Techniques

Characterization of this compound involves advanced spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the molecular structure.

• Mass Spectrometry (MS): To confirm the molecular weight and purity.

Data Table: Key Information

Property	Description
Chemical Class	Pyrimidinone
Synthesis	Multi-step organic reactions
Potential Applications	Anti-inflammatory, analgesic, antitumor
Characterization Techniques	NMR, MS
Functional Groups	Furylmethylamino, isopentyl, methyl